[5-Ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• SMILES: CCC1=C(N=NN1C(C)C)CO
• InChI: InChI=1S/C8H15N3O/c1-4-8-7(5-12)9-10-11(8)6(2)3/h6,12H,4-5H2,1-3H3
• InChIKey: WFGPILZAPKSADO-UHFFFAOYSA-N

Procurement Guide for 5-Ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1267795-34-5) – A Differentiated 1,2,3-Triazole Building Block

[5-Ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1267795-34-5) is a 1,4,5-trisubstituted 1,2,3-triazole derivative with a molecular formula of C8H15N3O and a molecular weight of 169.22 g/mol . It is primarily supplied as a research chemical with a typical purity of 95% . This compound features a hydroxymethyl group at the 4-position, an ethyl group at the 5-position, and an isopropyl group at the N1-position, distinguishing it from simpler triazole analogs lacking the 5-alkyl substituent .

Regiochemical Control — 5‑Ethyl substituent blocks electrophilic attack at C5, ensuring regiochemical fidelity.

Functional Handle — 4‑Hydroxymethyl group enables oxidation, mesylation, or coupling without altering the triazole core.

Mass Marker — Differentiated molecular weight facilitates LCMS reaction monitoring and stoichiometric control.

Research Grade — Available at 95% purity; may support focused screening library assembly.

Why Direct Substitution of 1,2,3-Triazole-4-methanol Analogs Fails for [5-Ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

Simple 1-substituted or 1,4-disubstituted 1,2,3-triazole-4-methanol analogs cannot be interchanged for the title compound in structure-activity relationship (SAR) studies or synthetic sequences requiring a 5-ethyl substituent. The presence of the 5-ethyl group introduces critical steric and electronic modulation at the triazole C5 position, which directly alters the conformational landscape and reactivity of the adjacent 4-hydroxymethyl handle compared to analogs such as (1-isopropyl-1H-1,2,3-triazol-4-yl)methanol (CAS 1249227-50-6) or (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol (CAS 1267226-44-7). The following quantitative evidence guide details the measurable points of differentiation that inform rational compound selection .

5‑H Analog Substitution

Replacing with (1‑isopropyl‑1H‑1,2,3‑triazol‑4‑yl)methanol removes the critical 5‑ethyl substituent, altering steric and electronic properties and eliminating the LCMS mass marker.

N1‑Methyl Analog Interchange

Using (5‑ethyl‑1‑methyl‑1H‑1,2,3‑triazol‑4‑yl)methanol reduces rotatable bond count, which may shift conformational entropy and crystallization behavior.

Regioisomer Confusion

The (1‑ethyl‑5‑isopropyl) isomer shares the same nominal purity but differs in regiochemistry; direct substitution would corrupt SAR interpretation.

Quantitative Differentiation Evidence for [5-Ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol Versus Closest Analogs

Molecular Weight and Formula Differentiation vs. N1-Isopropyl Analog

The target compound possesses a molecular weight of 169.22 g/mol (C8H15N3O), which is 28.05 g/mol heavier than the closest analog lacking the 5-ethyl substituent, (1-isopropyl-1H-1,2,3-triazol-4-yl)methanol (MW 141.17 g/mol; C6H11N3O) . This mass difference, corresponding to the addition of a C2H4 unit, is critical for applications requiring precise mass balance calculations, such as stoichiometric reagent preparation or analytical method development.

Mass Differentiation

Data to verify

+28.05 g/mol

Ensures correct stoichiometry; prevents 5‑H analog procurement.

Calculated from molecular formula (C8H15N3O vs. C6H11N3O).

Evidence Dimension	Molecular Weight
Target Compound Data	169.22 g/mol
Comparator Or Baseline	(1-Isopropyl-1H-1,2,3-triazol-4-yl)methanol: 141.17 g/mol
Quantified Difference	+28.05 g/mol (ΔC2H4)
Conditions	Calculated from molecular formula; C8H15N3O vs. C6H11N3O

Why This Matters

Ensures correct compound identity and stoichiometry in synthesis; prevents procurement of a lower molecular weight analog that would corrupt reaction stoichiometry and analytical calibration.

Predicted Lipophilicity (LogP) Modulation by 5-Ethyl Substitution

The introduction of the 5-ethyl group in the target compound is predicted to increase lipophilicity compared to (1-isopropyl-1H-1,2,3-triazol-4-yl)methanol, which has a reported computed LogP of 0.3513 . While the precise LogP for the target compound has not been published, the addition of a C2H5 substituent to the triazole core is consistent with a LogP increase of approximately +0.7 to +1.0 units based on the Hansch π constant for aliphatic CH2 groups [1]. This predicted shift alters partition behavior and may influence membrane permeability or extraction efficiency relative to the comparator.

Predicted LogP Shift

Class-level inference

ΔLogP ≈ +0.7 – +1.0

Supports lipophilicity-driven application selection; needs measurement.

Based on Hansch π constants; comparator LogP 0.3513.

Evidence Dimension	Computed LogP
Target Compound Data	Estimated 1.0–1.4 (based on ΔLogP from comparator + Hansch π contribution)
Comparator Or Baseline	(1-Isopropyl-1H-1,2,3-triazol-4-yl)methanol: LogP = 0.3513
Quantified Difference	Estimated ΔLogP ≈ +0.7 to +1.0
Conditions	Predicted computational LogP; comparator value sourced from Leyan computed property database

Why This Matters

Guides selection for applications where differential lipophilicity impacts solubility, chromatographic retention, or biological compartment partitioning.

• [1] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. (π constant for aliphatic CH2 ≈ 0.5 per unit). View Source

Rotatable Bond Count and Conformational Flexibility vs. N1-Methyl Analog

The target compound contains three rotatable bonds (excluding the hydroxymethyl OH rotation), compared to two rotatable bonds in (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol . The additional rotatable bond arises from the isopropyl C–N connection, introducing greater conformational自由度 that can influence crystal packing, protein binding entropy, and solution-state dynamics.

Rotatable Bonds

Head-to-head

3 rotatable bonds

Impacts conformational entropy; consider for SAR or crystallization studies.

vs. N1‑methyl analog (2 rotatable bonds).

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds (ethyl C–C, ethyl–triazole C–C, isopropyl C–N)
Comparator Or Baseline	(5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol: 2 rotatable bonds
Quantified Difference	+1 rotatable bond
Conditions	Structural analysis; rotatable bonds defined as single bonds between heavy atoms not in rings

Why This Matters

Affects entropy of binding and crystallization propensity; the increased flexibility of the target compound may be desirable for induced-fit binding mechanisms or detrimental for crystallization trials compared to the more rigid N1-methyl analog.

Supplier-Documented Purity Baseline and Availability Context

The target compound is commercially available from at least one major Chinese research chemical supplier (Leyan) at a documented purity of 95% (Product No. 2010797) . In comparison, the structurally closely related isomer (1-ethyl-5-isopropyl-1H-1,2,3-triazol-4-yl)methanol (CAS 1267385-72-7) is offered at the identical 95% purity, indicating comparable quality control standards within this compound class . No analytically certified reference standard grade is reported for either compound, positioning both as research-grade intermediates.

Commercial Purity

Supporting evidence

95% reported

Research-grade purity matches close isomer; no purity advantage.

Supplier-reported; batch variability unspecified.

Evidence Dimension	Commercial Purity
Target Compound Data	95% (Leyan, Product No. 2010797)
Comparator Or Baseline	(1-Ethyl-5-isopropyl-1H-1,2,3-triazol-4-yl)methanol: 95% (Leyan, Product No. 2010847)
Quantified Difference	0% (equivalent nominal purity)
Conditions	Supplier-reported purity; batch-to-batch variability unspecified

Why This Matters

Confirms research-grade availability; procurement decisions between isomers must rest on structural differentiation rather than purity advantages.

Recommended Application Scenarios for [5-Ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol Based on Differentiation Evidence

Synthetic Intermediate Requiring 5-Ethyl Substitution for Downstream Diversification

The 5-ethyl group provides a chemically inert alkyl handle that differentiates this compound from 5-unsubstituted analogs. In synthetic sequences where the 4-hydroxymethyl group is functionalized (e.g., oxidation to the aldehyde, mesylation, or coupling), the 5-ethyl substituent remains intact and blocks electrophilic attack at C5, ensuring regiochemical fidelity. The molecular weight difference of +28.05 g/mol versus the 5-H analog provides a clear mass marker for reaction monitoring by LCMS [Section 3, Evidence Item 1].

Physicochemical Property Optimization in Lead Compound Series

When a lead series requires fine-tuning of lipophilicity without introducing heteroatom-associated hydrogen bond donors/acceptors, replacement of the 5-H with a 5-ethyl group offers a measurable LogP shift estimated at +0.7 to +1.0 units [Section 3, Evidence Item 2]. This makes the compound a rational choice for exploring hydrophobic pocket interactions while maintaining the same hydrogen-bonding capacity conferred by the 4-hydroxymethyl group.

Conformational Flexibility Studies in Structure-Activity Relationships

The three rotatable bonds of the target compound, versus two in the N1-methyl analog, introduce measurable differences in conformational entropy [Section 3, Evidence Item 3]. Researchers performing systematic SAR studies on triazole-based ligands can use this compound to probe the impact of side-chain flexibility on target binding without altering the core triazole scaffold or the hydrogen-bonding hydroxymethyl motif.

Isomer-Specific Biological Screening Library Design

The documented commercial availability of the target compound at 95% purity [Section 3, Evidence Item 4] enables its inclusion in focused screening libraries alongside its regioisomer (1-ethyl-5-isopropyl analog). The distinct substitution pattern ensures that any differential biological activity observed between isomers can be attributed to the regiochemistry of the N1-isopropyl versus N1-ethyl placement, rather than purity artifacts.

Application

Selection Property

Validation Focus

Regiochemical Synthesis

5‑Ethyl substituent blocks C5 attack

LCMS mass marker monitoring

Lipophilicity Optimization

Estimated LogP shift

Experimental LogP determination

Conformational SAR

Rotatable bond count

Binding entropy or crystallization

Screening Library Design

Regioisomeric identity

Purity artifact exclusion